Cas no 2172099-40-8 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid
• CAS No: 2172099-40-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5860462
• PubChem ID: 165813616
• Update Time: 2025-05-19

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexyl}propanoic acid
• 2172099-40-8
• EN300-1566700

• Inchi： 1S/C27H32N2O5/c30-24(29-27(16-12-25(31)32)14-6-1-7-15-27)13-17-28-26(33)34-18-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,23H,1,6-7,12-18H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： MHYOVDXNRAGUTB-UHFFFAOYSA-N
• SMILES： O=C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CCC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid

Comprehensive Overview of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid (CAS No. 2172099-40-8)

The compound 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid (CAS No. 2172099-40-8) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring a 9H-fluoren-9-yl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in creating peptide-based therapeutics, a rapidly growing field driven by advancements in biotechnology and personalized medicine.

One of the key features of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid is its Fmoc-protected amino acid derivative, which ensures stability during peptide chain assembly. This attribute aligns with current trends in drug discovery, where researchers prioritize efficient and scalable synthesis methods. The compound's cyclohexyl and propanoic acid moieties further enhance its utility in designing bioactive peptides, a topic of high interest in academic and industrial labs.

In the context of modern pharmaceutical development, CAS No. 2172099-40-8 is often associated with questions about peptide coupling reagents and Fmoc deprotection techniques. These topics are frequently searched in scientific databases, reflecting the compound's relevance in optimizing peptide synthesis workflows. Additionally, its applications in targeted drug delivery and bioconjugation strategies have garnered attention, as these areas are critical for developing next-generation therapeutics.

The structural complexity of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid also makes it a subject of interest in computational chemistry and molecular modeling. Researchers often explore its conformational stability and intermolecular interactions to predict its behavior in biological systems. This aligns with the growing use of AI-driven drug design, where predictive algorithms accelerate the identification of promising compounds.

From a synthetic chemistry perspective, the compound's CAS No. 2172099-40-8 is frequently referenced in protocols involving amide bond formation and carboxylate activation. These processes are fundamental to producing peptides with high purity and yield, addressing a common challenge in large-scale peptide manufacturing. As the demand for peptide-based drugs rises, so does the need for reliable building blocks like this compound.

In summary, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid (CAS No. 2172099-40-8) is a critical tool in peptide science, bridging the gap between traditional organic chemistry and cutting-edge biomedical applications. Its versatility and compatibility with modern synthesis techniques ensure its continued relevance in both academic and industrial settings.